Cas no 866929-98-8 (2-(2-bromo-4-iodophenoxy)ethan-1-ol)

• Product Name: 2-(2-bromo-4-iodophenoxy)ethan-1-ol
• CAS No: 866929-98-8
• MF: C₈H₈BrIO₂
• MW: 342.956394195557
• CID: 4262041
• PubChem ID: 69062443
• Update Time: 2025-04-24

2-(2-bromo-4-iodophenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-bromo-4-iodophenoxy)-
• 2-(2-bromo-4-iodophenoxy)ethan-1-ol
• SCHEMBL4487594
• DB-391377
• 2-(2-bromo-4-iodophenoxy)ethanol
• 2-(2-bromo-4-iodo-phenoxy)-ethanol
• OIGTWZXPZKSEDW-UHFFFAOYSA-N
• 866929-98-8

• Inchi： 1S/C8H8BrIO2/c9-7-5-6(10)1-2-8(7)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： OIGTWZXPZKSEDW-UHFFFAOYSA-N
• SMILES： C(O)COC1=CC=C(I)C=C1Br

Computed Properties

• Exact Mass: 341.87524Da
• Monoisotopic Mass: 341.87524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų